![molecular formula C18H18Cl2FN3O3S B2572688 2-[6-(2-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(3-chloro-4-fluorophenyl)acetamide CAS No. 1031605-76-1](/img/structure/B2572688.png)
2-[6-(2-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(3-chloro-4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[6-(2-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(3-chloro-4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H18Cl2FN3O3S and its molecular weight is 446.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Potential
The research on similar compounds, such as sulfonamide derivatives, has shown potential in anticancer activity. For instance, some newly synthesized compounds exhibited potent anticancer activity against breast and colon cancer cell lines (Ghorab et al., 2015). Additionally, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide has been synthesized and confirmed for anticancer activity through in silico modeling, targeting the VEGFr receptor (Sharma et al., 2018).
Antimicrobial Properties
Compounds structurally similar to 2-[6-(2-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]-N-(3-chloro-4-fluorophenyl)acetamide have shown antimicrobial properties. For instance, sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide exhibited antimicrobial activity against various bacteria and fungi (Badiger et al., 2013).
Photovoltaic Efficiency Modeling
Some bioactive benzothiazolinone acetamide analogs have been studied for their potential use in photovoltaic efficiency modeling. These compounds showed promising light harvesting efficiency and good free energy of electron injection, making them suitable for use in photovoltaic cells (Mary et al., 2020).
Local Anesthetic Activity
2-Aminothiazole/thiadiazole analogues of lidocaine, which are structurally related, have been synthesized and screened for local anesthetic activity. This suggests a potential application of similar acetamide compounds in local anesthesia (Badiger et al., 2012).
Metabolic Stability Improvement
Research focused on phosphoinositide 3-kinase/mammalian target of rapamycin (PI3K/mTOR) dual inhibitors, structurally related to the specified compound, aimed at improving metabolic stability. This involved examining various heterocyclic analogues as alternatives to the benzothiazole ring (Stec et al., 2011).
Properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-2-[6-[(2-chlorophenyl)methyl]-1,1-dioxo-1,2,6-thiadiazinan-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18Cl2FN3O3S/c19-15-5-2-1-4-13(15)11-23-8-3-9-24(28(23,26)27)12-18(25)22-14-6-7-17(21)16(20)10-14/h1-2,4-7,10H,3,8-9,11-12H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFAMPBKPMOACKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(S(=O)(=O)N(C1)CC(=O)NC2=CC(=C(C=C2)F)Cl)CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18Cl2FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.